Benzoyl glucuronide
Benzoyl glucuronide
Benzoyl glucuronide (benzoic acid) belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. Benzoyl glucuronide (benzoic acid) is soluble (in water) and a weakly acidic compound (based on its pKa). Benzoyl glucuronide (benzoic acid) has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, benzoyl glucuronide (benzoic acid) is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
19237-53-7
VCID:
VC20794891
InChI:
InChI=1S/C13H14O8/c14-7-8(15)10(11(17)18)20-13(9(7)16)21-12(19)6-4-2-1-3-5-6/h1-5,7-10,13-16H,(H,17,18)/t7-,8-,9+,10-,13-/m0/s1
SMILES:
C1=CC=C(C=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C13H14O8
Molecular Weight:
298.24 g/mol
Benzoyl glucuronide
CAS No.: 19237-53-7
Cat. No.: VC20794891
Molecular Formula: C13H14O8
Molecular Weight: 298.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzoyl glucuronide (benzoic acid) belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. Benzoyl glucuronide (benzoic acid) is soluble (in water) and a weakly acidic compound (based on its pKa). Benzoyl glucuronide (benzoic acid) has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, benzoyl glucuronide (benzoic acid) is primarily located in the cytoplasm. |
|---|---|
| CAS No. | 19237-53-7 |
| Molecular Formula | C13H14O8 |
| Molecular Weight | 298.24 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-benzoyloxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H14O8/c14-7-8(15)10(11(17)18)20-13(9(7)16)21-12(19)6-4-2-1-3-5-6/h1-5,7-10,13-16H,(H,17,18)/t7-,8-,9+,10-,13-/m0/s1 |
| Standard InChI Key | NLOPFVNXNMEEDI-UNLLLRGISA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | C1=CC=C(C=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator